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Compound of Interest

Compound Name: 2-Bromoisonicotinic acid

Cat. No.: B184069

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
Introduction

2-Bromoisonicotinic acid is a highly valuable and versatile building block in modern organic
synthesis. Its unique structure, featuring a pyridine ring substituted with a bromine atom at the
2-position and a carboxylic acid at the 4-position, offers two distinct and reactive sites for
functionalization. This dual reactivity makes it an ideal starting material for the construction of a
diverse array of complex molecules, particularly in the fields of medicinal chemistry and
materials science. The bromine atom serves as a key handle for a variety of palladium-
catalyzed cross-coupling reactions, enabling the formation of new carbon-carbon and carbon-
heteroatom bonds. Simultaneously, the carboxylic acid group provides a site for modifications
such as esterification, amidation, and other transformations. This guide provides a
comprehensive overview of the properties, reactivity, and synthetic applications of 2-
bromoisonicotinic acid, with a focus on its utility in palladium-catalyzed cross-coupling
reactions.

Physicochemical and Safety Data

A thorough understanding of the physical and chemical properties of a building block is crucial
for its effective use in synthesis. The key properties of 2-bromoisonicotinic acid are
summarized in the table below.
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Property Value

Molecular Formula CeH4BrNO2

Molecular Weight 202.01 g/mol

CAS Number 66572-56-3

Appearance Off-white to light yellow crystalline powder

Melting Point 238-242 °C

Solubility Sparingly.soluble in water, soluble in organic
solvents like DMF and DMSO

Purity Typically >98%

Safety Information: 2-Bromoisonicotinic acid should be handled with care in a well-ventilated
fume hood. It is known to cause skin and serious eye irritation. Appropriate personal protective
equipment, including gloves, safety glasses, and a lab coat, should be worn at all times.

Reactivity and Applications in Cross-Coupling
Reactions

The synthetic utility of 2-bromoisonicotinic acid is largely defined by its reactivity in
palladium-catalyzed cross-coupling reactions. The electron-deficient nature of the pyridine ring,
coupled with the C-Br bond, makes it an excellent substrate for a variety of transformations.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a powerful method for the formation of C-C bonds between an
organohalide and an organoboron compound. In the context of 2-bromoisonicotinic acid, this
reaction allows for the introduction of a wide range of aryl and heteroaryl substituents at the 2-
position, leading to the synthesis of 2-arylisonicotinic acids. These products are valuable
intermediates in the development of pharmaceuticals and functional materials.

Experimental Protocol: General Procedure for Suzuki-Miyaura Coupling of 2-
Bromoisonicotinic Acid
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Reaction Setup

Combine 2-bromoisonicotinic acid,
arylboronic acid, Pd catalyst, and base
in a reaction flask.

'

Add solvent and degas the mixture.

Reaction

Heat the mixture to the specified
temperature under an inert atmosphere.

Work-up and Purification

Cool the reaction and perform
an aqueous work-up.

l

Extract the product with an
organic solvent.

l

Purify the product by
chromatography or recrystallization.
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Reaction Setup

Combine 2-bromoisonicotinic acid,
Pd catalyst, Cu(l) co-catalyst,
and a ligand (if needed) in a flask.

l

Add solvent, base, and the
terminal alkyne.

l

Degas the reaction mixture.

Reaction

Heat the mixture to the specified
temperature under an inert atmosphere.

Work-up and Purification

Quench the reaction and perform
an aqueous work-up.

l

Extract the product with an
organic solvent.

'

Purify the product by
chromatography.
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Reaction Setup

Combine 2-bromoisonicotinic acid,
amine, Pd pre-catalyst, ligand,
and base in a Schlenk tube.

'

Add anhydrous solvent.

'

Degas the reaction mixture.

Reaction

Heat the mixture to the specified
temperature under an inert atmosphere.

Work-up and Purification

Cool the reaction, quench,
and perform an agueous work-up.

l

Extract the product and purify
by chromatography.
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 To cite this document: BenchChem. [2-Bromoisonicotinic Acid: A Versatile Scaffold for
Advanced Organic Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b184069#2-bromoisonicotinic-acid-as-a-building-
block-in-organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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